![molecular formula C12H17NO2S B1381595 2-Amino-2-(4-(tert-butylthio)phenyl)acetic acid CAS No. 1336902-75-0](/img/structure/B1381595.png)
2-Amino-2-(4-(tert-butylthio)phenyl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-2-(4-(tert-butylthio)phenyl)acetic acid is a chemical compound with the molecular formula C12H17NO2S and a molecular weight of 239.33 . It’s used for research purposes .
Physical And Chemical Properties Analysis
The boiling point and other physical and chemical properties of this compound are not provided in the search results .Scientific Research Applications
Synthesis and Characterization
- Synthesis of Analogues and Derivatives : Various analogues and derivatives of 2-Amino-2-(4-(tert-butylthio)phenyl)acetic acid have been synthesized for different applications. For instance, Wang Yu-huan (2009) developed a method to synthesize a related compound, demonstrating its potential in chemical synthesis (Wang Yu-huan, 2009).
- Structural Analysis and Hydrogen Bonding : The study of Naiem Ahmad Wani et al. (2013) on a similar compound highlights the importance of hydrogen bonding and molecular structure, which is crucial for understanding the chemical properties of such compounds (Naiem Ahmad Wani et al., 2013).
- Conformational Studies for Medicinal Chemistry : Research by Caitlin M. Tressler and Neal J. Zondlo (2014) on perfluoro-tert-butyl derivatives, closely related to this compound, has implications in the development of probes and medicinal chemistry due to distinct conformational preferences (Caitlin M. Tressler & Neal J. Zondlo, 2014).
Application in Organic Chemistry
- Development of Chemosensors : The work of Cátia I. C. Esteves et al. (2016) involved creating novel fluorescent amino acids based on phenylalanine, similar in structure to this compound. These amino acids showed potential as chemosensors for metal ion recognition (Cátia I. C. Esteves et al., 2016).
Peptide Synthesis
- Solid-Phase Synthesis of Peptides : A study by S. Gaehde and G. Matsueda (2009) on derivatives of tert-butyl protected amino acids shows the relevance of such compounds in the solid-phase synthesis of peptides, a key area in biochemistry and drug development (S. Gaehde & G. Matsueda, 2009).
Safety and Hazards
Properties
IUPAC Name |
2-amino-2-(4-tert-butylsulfanylphenyl)acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2S/c1-12(2,3)16-9-6-4-8(5-7-9)10(13)11(14)15/h4-7,10H,13H2,1-3H3,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMLRFEWSLUWJSU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)SC1=CC=C(C=C1)C(C(=O)O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.